Cas no 125780-86-1 (L-Glutamic acid, 5®5'-ester with3'-azido-3'-deoxythymidine (9CI))

• Product Name: L-Glutamic acid, 5®5'-ester with3'-azido-3'-deoxythymidine (9CI)
• CAS No: 125780-86-1
• MF: C₁₅H₂₀N₆O₇
• MW: 396.355302810669
• CID: 155233
• PubChem ID: 452195
• Update Time: 2025-04-19

L-Glutamic acid, 5®5'-ester with3'-azido-3'-deoxythymidine (9CI) Chemical and Physical Properties

Names and Identifiers

• (4S)-4-amino-5-[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]-5-oxopentanoic acid
• 5'-ester with3'-azido-3'-deoxythymidine (9CI)
• L-Glutamic acid, 5&reg
• DTXSID80154893
• 3'-Azido-5'-glutamyl-3'-deoxythymidine
• (4S)-4-amino-5-[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy]-5-oxo-pentanoic acid
• L-Glutamic acid, 5.5'-ester with 3'-azido-3'-deoxythymidine
• 125780-86-1
• GluAZT
• L-Glutamic acid, 5®5'-ester with3'-azido-3'-deoxythymidine (9CI)

• Inchi： 1S/C15H20N6O7/c1-7-5-21(15(26)18-13(7)24)11-4-9(19-20-17)10(28-11)6-27-14(25)8(16)2-3-12(22)23/h5,8-11H,2-4,6,16H2,1H3,(H,22,23)(H,18,24,26)/t8-,9-,10+,11+/m0/s1
• InChI Key： RDUNYDIEPCWJHF-UKKRHICBSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC([C@H](CCC(=O)O)N)=O)N=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 396.139
• Monoisotopic Mass: 396.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.7
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C